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Compound of Interest

Compound Name:
1,4-Dimethylpiperidine-4-

carboxylic acid

Cat. No.: B070674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dimethylpiperidine-4-carboxylic acid is a substituted piperidine derivative with potential

applications in medicinal chemistry and drug development. The piperidine scaffold is a common

motif in a wide range of biologically active compounds, particularly those targeting the central

nervous system. This technical guide provides a comprehensive literature review of 1,4-
dimethylpiperidine-4-carboxylic acid, including its synthesis, chemical properties, and

potential biological relevance, drawing upon data from closely related analogs where specific

information for the target compound is limited.

Synthesis and Chemical Properties
A definitive, detailed experimental protocol for the synthesis of 1,4-dimethylpiperidine-4-
carboxylic acid is not readily available in the public domain. However, a plausible synthetic

route can be extrapolated from established methods for structurally similar compounds, such

as 1-methylpiperidine-4-carboxylic acid. The most probable synthetic pathway involves a two-

step process starting from isonipecotic acid (piperidine-4-carboxylic acid).

Proposed Synthetic Pathway:
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A likely synthesis would begin with the Eschweiler-Clarke methylation of isonipecotic acid to

form 1-methylpiperidine-4-carboxylic acid. This intermediate would then undergo α-methylation

at the 4-position of the piperidine ring to yield the final product.
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Step 1: N-Methylation (Eschweiler-Clarke Reaction)

Step 2: C4-Methylation

Isonipecotic Acid

Formaldehyde, Formic Acid

1-Methylpiperidine-4-carboxylic acid

Strong Base (e.g., LDA) then Methyl Iodide

1,4-Dimethylpiperidine-4-carboxylic acid
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To cite this document: BenchChem. [In-Depth Technical Guide: 1,4-Dimethylpiperidine-4-
carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070674#1-4-dimethylpiperidine-4-carboxylic-acid-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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